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Compound of Interest

Compound Name: Bromo-PEG2-MS

Cat. No.: B8236506

For researchers and professionals in the field of drug development and chemical biology,
particularly those engaged in the synthesis of Proteolysis Targeting Chimeras (PROTACS),
understanding the structure and properties of linker molecules is of paramount importance.
Bromo-PEG2-MS, a bifunctional linker, plays a crucial role in the design and synthesis of these
novel therapeutic agents. This technical guide provides a comprehensive overview of the
structure, physicochemical properties, and a conceptual experimental workflow for the
application of Bromo-PEG2-MS.

Core Structure and Physicochemical Properties

Bromo-PEG2-MS, chemically known as 2-(2-bromoethoxy)ethyl methanesulfonate, is a hetero-
bifunctional linker molecule. Its structure is characterized by a bromo group at one terminus
and a methanesulfonyl (mesylate) group at the other, connected by a hydrophilic two-unit
polyethylene glycol (PEG) spacer. The bromide and mesylate moieties serve as reactive
handles for covalent conjugation to different molecules, while the PEG linker enhances
solubility and provides spatial separation between the conjugated entities.

The key physicochemical properties of Bromo-PEG2-MS are summarized in the table below:
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Property Value Source

2-(2-bromoethoxy)ethyl
IUPAC Name Fluorochem
methanesulfonate

Molecular Formula C5H11Bro4s MedchemExpress[1]
Molecular Weight 247.11 g/mol MedchemExpress[1]
CAS Number 1935075-34-5 Fluorochem
Canonical SMILES CS(=0)(=0)OCcCcocCCBr Fluorochem

Structural Representation

The chemical structure of Bromo-PEG2-MS is depicted in the following diagram, generated
using the DOT language. This visualization clearly illustrates the connectivity of the bromo,
PEG, and mesylate functional groups.
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Conceptual Workflow for PROTAC Synthesis using Bromo-PEG2-MS

<l>

Step 1: First Nucleophilic Substitution
(e.g., with E3 Ligase Ligand-Nu)

.

Intermediate Product:
E3 Ligase Ligand-Linker-MS

.

Step 2: Second Nucleophilic Substitution
(e.g., with Target Protein Ligand-Nu)

Final Product: PROTAC Molecule

(E3 Ligase Ligand-Linker-Target Ligand)

Purification and Characterization
(e.g., HPLC, MS, NMR)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to Bromo-PEG2-MS:
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8236506#what-is-the-structure-of-bromo-peg2-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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